Cas no 1252878-82-2 (2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide)

• Product Name: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide
• CAS No: 1252878-82-2
• MF: C₁₉H₂₀ClN₃O₄S
• MW: 421.897802352905
• CID: 5320561
• Update Time: 2025-05-30

2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 3-Butyl-N-(3-chloro-4-methoxyphenyl)-3,4-dihydro-2,4-dioxothieno[3,2-d]pyrimidine-1(2H)-acetamide (ACI)
• 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide

• Inchi： 1S/C19H20ClN3O4S/c1-3-4-8-22-18(25)17-14(7-9-28-17)23(19(22)26)11-16(24)21-12-5-6-15(27-2)13(20)10-12/h5-7,9-10H,3-4,8,11H2,1-2H3,(H,21,24)
• InChI Key： YBJAGZNIJLXTRQ-UHFFFAOYSA-N
• SMILES： O=C1N(CCCC)C(=O)N(CC(NC2C=C(Cl)C(OC)=CC=2)=O)C2=C1SC=C2

Additional information on 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide

CAS No. 1252878-82-2: 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide

The compound with CAS No. 1252878-82-2, named as 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide, is a complex organic molecule with significant potential in the field of chemical and biomedical research. This compound belongs to the class of thienopyrimidines, which are known for their diverse biological activities and applications in drug development.

The molecular structure of this compound is characterized by a thienopyrimidine ring system fused with a thiophene moiety and a pyrimidine ring. The presence of substituents such as the butyl group and the methoxyphenyl group adds to its structural complexity and functional diversity. Recent studies have highlighted the importance of such heterocyclic compounds in modulating various cellular pathways and enzyme activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling agents and protecting groups. The synthesis process involves the formation of the thienopyrimidine core followed by the introduction of substituents at specific positions to achieve the desired biological activity.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting key enzymes involved in inflammatory processes and cancer progression. For instance, studies have demonstrated its potential as an inhibitor of certain kinases and proteases, which are critical targets in oncology and immunology research.

Furthermore, the substitution pattern at the phenyl ring (specifically the 3-chloro and 4-methoxy groups) plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and bioavailability. These properties are essential for its potential use as an orally administered drug.

Recent research has also explored the use of computational methods to predict the binding affinity of this compound to various protein targets. Molecular docking studies have provided insights into its interaction with key residues in target proteins, paving the way for further optimization of its structure to enhance potency and selectivity.

In conclusion, CAS No. 1252878-82-2, or 2-{3-butyl-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}-N-(3-chloro-4-methoxyphenyl)acetamide, represents a promising lead compound in drug discovery efforts targeting complex biological systems. Its unique structure and versatile functional groups make it a valuable candidate for further exploration in preclinical studies.